Cas no 1247993-05-0 (1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid)

• Product name: 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid
• CAS No: 1247993-05-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5250049

1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid

• Inchi： 1S/C8H6N2O3/c9-3-5-10-4-1-2-6(7(10)11)8(12)13/h1-2,4H,5H2,(H,12,13)
• InChI Key： VFEYSTJJCQXGTI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC#N)C=CC=C1C(O)=O

Experimental Properties

• Density: 1.462±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.8±40.0 °C(Predicted)
• pka: 2.29±0.20(Predicted)

Additional information on 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid

Recent Advances in the Study of 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid (CAS: 1247993-05-0)

1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid (CAS: 1247993-05-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for therapeutic intervention. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs derived from 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid, which showed selective inhibition of the JAK2 kinase, a target implicated in myeloproliferative neoplasms.

In addition to its role in kinase inhibition, 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid has also been investigated for its potential as a building block in the synthesis of novel heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the ability to functionalize this pyridine derivative has opened new avenues for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches. A 2022 study in Organic Letters detailed a catalytic, one-pot synthesis of 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid using environmentally benign reagents, underscoring the growing importance of sustainable practices in pharmaceutical manufacturing.

The biological evaluation of 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid and its derivatives has also extended to antimicrobial research. Preliminary studies have indicated that certain analogs exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. These findings are particularly relevant in the context of rising antibiotic resistance, as they suggest the potential for developing new classes of antimicrobial agents. However, further optimization of these compounds is required to enhance their pharmacokinetic properties and reduce potential toxicity.

In conclusion, 1-(Cyanomethyl)-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid (CAS: 1247993-05-0) represents a versatile scaffold in medicinal chemistry with diverse applications in drug discovery. Recent research has elucidated its potential as a kinase inhibitor, a precursor for heterocyclic synthesis, and an antimicrobial agent. While significant progress has been made, ongoing studies are needed to fully exploit its therapeutic potential and address challenges related to drug-like properties. The continued exploration of this compound is expected to yield valuable insights and contribute to the development of novel therapeutics.